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Compound of Interest

Compound Name: Descarbamoyl Cefuroxime-d3

Cat. No.: B15340495

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Descarbamoyl Cefuroxime-d3, a degradation product of the labeled
cephalosporin antibiotic, Cefuroxime. Adherence to these protocols is critical for minimizing risk
and ensuring the integrity of your research.

Immediate Safety and Handling at a Glance

All personnel handling Descarbamoyl Cefuroxime-d3 must be thoroughly familiar with the
following safety protocols. As a derivative of Cefuroxime, this compound is classified as a
sensitizer and requires specific precautions to prevent allergic reactions and other health
hazards.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory. The following PPE must be worn
at all times when handling Descarbamoyl Cefuroxime-d3, particularly in its powdered form:

o Respiratory Protection: An appropriate respirator (e.g., a NIOSH-approved N95 or higher-
rated respirator) is essential to prevent inhalation of the powdered compound, which can
cause respiratory sensitization, allergy, or asthma-like symptoms.[1][2][3][4]

o Eye and Face Protection: Chemical safety goggles or a face shield are required to protect
against splashes and airborne particles.[1][3]
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» Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat or other protective
clothing to prevent skin contact.[1][5] May cause an allergic skin reaction.[1][3][4]

e General Hygiene: Wash hands thoroughly after handling.[5]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial:

Inhalation: If inhaled, immediately move the individual to fresh air. If breathing is difficult or if
respiratory symptoms develop, seek medical attention.[1][2]

o Skin Contact: Should skin contact occur, wash the affected area immediately and thoroughly
with soap and water. If skin irritation or a rash develops, seek medical advice.[1][5]

e Eye Contact: In case of eye contact, rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek medical attention if
irritation persists.[1]

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek medical
attention.[2]

Operational and Disposal Plans

Proper handling and disposal are critical to maintaining a safe laboratory and minimizing
environmental impact.

Handling and Storage

e Handling: Handle Descarbamoyl Cefuroxime-d3 in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation exposure.[6] Avoid generating dust.[1][7]

o Storage: Store in a tightly sealed container in a refrigerator at 2-8°C, protected from air and
light.

Disposal Plan
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Dispose of Descarbamoyl Cefuroxime-d3 and any contaminated materials as hazardous
chemical waste in accordance with all local, state, and federal regulations.[2][6][7] Do not
dispose of down the drain.[6]

Quantitative Data Summary

The following table summarizes the known quantitative data for Descarbamoyl Cefuroxime-
d3 and the closely related Cefuroxime.

Property Value

(6R,7R)-7-[[(22)-2-(2-Furanyl)-2-(methoxyimino-

] d3)acetyllamino]-3-(hydroxymethyl)-8-oxo-5-
Chemical Name _ _ ,
thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic

Acid
Molecular Formula C15H12D3N307S
Molecular Weight 384.38 g/mol
Physical Description Pale Beige Solid
Purity >98%
Storage Temperature 2-8°C
Solubility Chloroform, Dichloromethane, DMSO
Cefuroxime Oral LD50 (Rat) >10 g/kg[4]

Experimental Protocols
Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution of Descarbamoyl
Cefuroxime-d3. All steps should be performed in a chemical fume hood while wearing the
appropriate PPE.

e Preparation:
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o Calculate the required mass of Descarbamoyl Cefuroxime-d3 needed to achieve the
desired stock solution concentration.

o Obtain a sterile, conical tube or volumetric flask of the appropriate size.
o Select a compatible solvent (e.g., DMSO).

e Weighing:
o Tare a clean, dry weigh boat on an analytical balance.

o Carefully weigh the calculated amount of Descarbamoyl Cefuroxime-d3 powder. Avoid
creating dust.

e Solubilization:

[e]

Transfer the weighed powder to the sterile tube or flask.

[e]

Add a small amount of the chosen solvent to the weigh boat to rinse any remaining
powder and transfer it to the tube.

[e]

Add the remaining solvent to reach the final desired volume.

o

Cap the tube or flask securely and vortex or sonicate until the solid is completely
dissolved.

e Storage:

o Label the stock solution clearly with the compound name, concentration, solvent, date of
preparation, and your initials.

o Store the stock solution at an appropriate temperature as determined by stability data
(typically -20°C or -80°C for long-term storage).

Visualized Workflows

To further enhance safety and procedural clarity, the following diagrams illustrate key
workflows.
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Caption: Workflow for a chemical spill response.
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Caption: Logic for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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